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An In-Depth Technical Guide to 2-Methoxy-3-methyl-5-nitropyridine: Properties, Synthesis,
and Applications

Abstract

2-Methoxy-3-methyl-5-nitropyridine (CAS No: 89694-10-0) is a substituted pyridine
derivative of significant interest in synthetic chemistry.[1] Its unique trifunctional structure,
featuring a methoxy group, a methyl group, and a nitro group on the pyridine scaffold, makes it
a versatile and high-value intermediate. This guide provides a comprehensive overview of its
physicochemical properties, outlines a logical synthetic pathway with mechanistic
considerations, details its applications in pharmaceutical and agrochemical research, and
provides essential safety and handling protocols. This document is intended for researchers,
chemists, and professionals in drug development who utilize advanced chemical intermediates.

Physicochemical Properties and Structural Analysis

2-Methoxy-3-methyl-5-nitropyridine is a compound whose utility is defined by the interplay of
its functional groups. The pyridine ring provides a core heterocyclic structure common in many
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biologically active molecules. The electron-donating methoxy group at the 2-position and the
electron-withdrawing nitro group at the 5-position create a specific electronic profile that
dictates the molecule's reactivity, particularly for subsequent nucleophilic or electrophilic
substitution reactions. The methyl group at the 3-position adds steric bulk and can influence
binding interactions in a larger molecular construct.

Key Properties Summary

The fundamental properties of 2-Methoxy-3-methyl-5-nitropyridine are summarized below for
quick reference.

Property Value Source(s)
Molecular Weight 168.15 g/mol [1112]
Chemical Formula C7HsN20s3 [1][2]

CAS Number 89694-10-0 [1]
Synonyms 2-Methoxy-5-nitro-3-picoline [1]

Expected to be a solid,
Appearance o [2]
potentially light yellow

- Low in water; soluble in
Solubility _ [2]
common organic solvents

Synthesis and Mechanistic Considerations

The synthesis of 2-Methoxy-3-methyl-5-nitropyridine can be approached through a multi-
step pathway that builds the required functionality onto a pyridine core. A logical and common
strategy involves the sequential introduction of the substituents, carefully controlling reaction
conditions to ensure desired regioselectivity.

Generalized Synthetic Workflow

A plausible synthetic route starts from a simple pyridine derivative and proceeds through
halogenation, methoxylation, methylation, and a final nitration step.[2] The order of these steps
is critical. For instance, introducing the electron-donating methoxy group early helps activate
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the ring for subsequent electrophilic substitutions, while the specific placement of other groups

directs the final nitration to the 5-position.

Halogenation

(Halogenated Pyridine)

Methoxylation
e.g., NaOMe)

(Z-Methoxypyridine)

Methylation

(Z-Methoxy-3-methylpyridine)

Nitration
(HNO3/H2S0a4)

2-Methoxy-3-methyl-5-nitropyridine

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-Methoxy-3-methyl-5-nitropyridine.

Experimental Protocol: Nitration of 2-Methoxy-3-
methylpyridine

This protocol describes the final, critical step of the synthesis: the regioselective nitration. The

choice of a mixed acid system (HNO3/H2S0a) is standard for nitrating aromatic rings. The
sulfuric acid protonates the nitric acid, generating the highly electrophilic nitronium ion (NO2%),

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1390828/docs?utm_src=pdf-body-img#2-methoxy-3-methyl-5-nitropyridine-molecular-weight
https://www.benchchem.com/product/b1390828/docs?utm_src=pdf-body#2-methoxy-3-methyl-5-nitropyridine-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

which is the active nitrating agent. The existing methoxy group at the 2-position is an ortho-,
para-director, guiding the incoming electrophile. The 5-position (para to the methoxy group) is
sterically accessible and electronically favored for the substitution.

Materials:

2-Methoxy-3-methylpyridine

Concentrated Sulfuric Acid (H2SOa4, 98%)
Concentrated Nitric Acid (HNOs, 70%)

Ice bath

Sodium Bicarbonate (NaHCO3) solution (saturated)
Ethanol (for recrystallization)

Round-bottom flask with magnetic stirrer

Dropping funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an
ice bath, slowly add 2-Methoxy-3-methylpyridine to a pre-chilled volume of concentrated
sulfuric acid. Maintain the temperature below 10°C during the addition.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture
by slowly adding concentrated nitric acid to concentrated sulfuric acid, maintaining a low
temperature with an ice bath.

Nitration Reaction: Add the nitrating mixture dropwise to the solution of 2-Methoxy-3-
methylpyridine in sulfuric acid using a dropping funnel. The internal temperature must be
rigorously controlled and kept between 0-10°C to prevent over-nitration and side reactions.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled
temperature for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography
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(TLC).

o Workup: Once the reaction is complete, very carefully pour the reaction mixture over crushed
ice. This will precipitate the crude product.

o Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium
bicarbonate until the effervescence ceases and the pH is neutral (~7).

« |solation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold
water.

« Purification: Purify the crude product by recrystallization from a suitable solvent, such as
ethanol, to yield pure 2-Methoxy-3-methyl-5-nitropyridine.

Applications in Research and Development

The functional group arrangement of 2-Methoxy-3-methyl-5-nitropyridine makes it a valuable
precursor in several high-value R&D sectors.

Pharmaceutical Synthesis

This compound is a key building block for creating more complex active pharmaceutical
ingredients (APIs).[2]

e Amine Precursor: The nitro group is readily reduced to a primary amine (-NH2) using
standard reduction methods (e.g., catalytic hydrogenation, Sn/HCI). This amine is a crucial
functional handle for forming amides, sulfonamides, or for use in coupling reactions to build
larger, more complex drug candidates.[3]

» Scaffold Contribution: The pyridine core is a privileged scaffold in medicinal chemistry,
appearing in numerous approved drugs and contributing to desired pharmacokinetic
properties.[3] The methoxy group can enhance ligand-target binding, improve metabolic
stability, and favorably modulate physicochemical properties like solubility and lipophilicity.[4]
Derivatives of similar nitropyridines are explored for anti-inflammatory, anti-cancer, and anti-
infective activities.[2][5]

Agrochemical Development
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In the agrochemical industry, 2-Methoxy-3-methyl-5-nitropyridine serves as an intermediate
for synthesizing modern pesticides, herbicides, and insecticides.[2][6] The specific substitution
pattern can be fine-tuned to achieve high selectivity and potency against target pests or weeds
while minimizing impact on non-target organisms, aligning with the goals of modern green
agriculture.[2]

Materials Science

The distinct electronic properties of this molecule lend it to applications in materials science.[2]
After appropriate modification, it can be used as a building block for functional organic
materials with specialized optical or electrical characteristics, such as components for organic
light-emitting diodes (OLEDS) or novel sensor materials.[2]

Safety, Handling, and Storage

Due to its reactive nature and potential biological activity, 2-Methoxy-3-methyl-5-nitropyridine
must be handled with appropriate care.

Hazard Identification

The compound is classified with several hazards that necessitate careful handling procedures.

Hazard Class GHS Pictogram Signal Word Hazard Statements
o ] H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning
swallowed
Skin ) H315: Causes skin
) o GHSO07 Warning o
Corrosion/Irritation irritation
o ] H319: Causes serious
Eye Damage/Irritation GHSO07 Warning o
eye irritation
STOT, Single ] H335: May cause
GHSO07 Warning ] o
Exposure respiratory irritation
Source:

ChemScene[1]
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Recommended Handling and Storage

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side shields, and a lab coat.[7]

o Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[7]

» Spill Response: In case of a spill, avoid generating dust. Shut off all ignition sources. Clean
up spills immediately using non-sparking tools and appropriate absorbent material.

Conclusion

2-Methoxy-3-methyl-5-nitropyridine is more than a simple chemical; it is an enabling tool for
innovation. Its molecular weight of 168.15 g/mol and its unique trifunctionalized structure
provide a versatile platform for synthetic chemists. With well-understood pathways for its
synthesis and a clear role as a key intermediate in the development of pharmaceuticals,
agrochemicals, and advanced materials, this compound will continue to be of significant
interest to the scientific community. Proper understanding of its properties, synthesis, and
safety protocols is paramount for harnessing its full potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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